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Get Quote

Chloroneb Profile

Property Description / Value

Status Obsolete, not approved in the EU [1]

Historical Use Seed treatment for turf, ornamentals, soybeans, cotton; controls damping-off,
blights, snow mold [1]

Solubility in Water 8 mg/L (Low) [1]

Vapour Pressure 400 mPa (Highly volatile) [1]

Soil DT₅₀
(Persistence)

130 days (Persistent) [1]

Mobility Low leachability [1]

Toxicity Low to moderate toxicity to mammals, birds, fish, and aquatic invertebrates [1]

FRAC MoA Class 14 (Lipid peroxidation inhibitor) [1]
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Modern Fungicide Context

While direct comparative data for Chloroneb is lacking, current research and practices highlight key points

of contrast with modern fungicides:

Environmental Fate & Ecological Effects: Modern fungicide review highlights that many fungicides

are moderately lipophilic and can adsorb to sediments, and some are moderately to highly
persistent in water and soil [2]. They can be highly toxic to a broad range of non-target aquatic

organisms and pose a risk to aquatic ecosystems [2]. This suggests that the environmental concerns
associated with Chloroneb (persistence, volatility) remain relevant for some modern products.

Efficacy Testing Protocols: Modern fungicide performance is rigorously evaluated through multi-
site, multi-season trials that generate dose-response curves. This helps determine the most effective

products and doses for specific diseases, balancing control with resistance management [3]. The
workflow for these trials can be summarized as follows:
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Resistance Management: A major modern focus is on using fungicides with different FRAC
(Fungicide Resistance Action Committee) codes to manage resistance [4]. Newer fungicide
programs often use mixtures of active ingredients from different groups to reduce resistance risks [2]

[4].

Modern Analysis & Detection Methods
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Current research into pesticide residues employs sophisticated, multi-analyte methods far more advanced

than those available when Chloroneb was developed.

Advanced Protocols: Methods like QuEChERS are standard for multi-residue analysis. Newer
techniques like Solid Phase Microextraction based on Monolithic Molecularly Imprinted
Polymer Fiber (SPME-MMIPF) offer even better selectivity and sensitivity for detecting pesticides in
complex matrices like edible oils [5].

Instrumentation: Analysis is typically performed using Gas Chromatography coupled with
Tandem Mass Spectrometry (GC-MS/MS), allowing for the highly accurate detection of hundreds of

compounds simultaneously [5].

The general workflow for these modern analytical methods is illustrated below:

Sample Preparation
(e.g., Oil, Plant Tissue)

Extraction
(Using Solvents)

Clean-up
(QuEChERS or SPME-MMIPF)

Instrumental Analysis
(GC-MS/MS)

Data Processing & Risk Assessment
(Compare to Maximum Residue Limits)
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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